Cas no 2825005-02-3 (Methyl 2-chloro-5-(methylsulfonyl)-3-pyridinecarboxylate)

• Product Name: Methyl 2-chloro-5-(methylsulfonyl)-3-pyridinecarboxylate
• CAS No: 2825005-02-3
• MF: C₈H₈ClNO₄S
• MW: 249.671420097351
• CID: 5465410
• Update Time: 2025-10-28

Methyl 2-chloro-5-(methylsulfonyl)-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-(methylsulfonyl)-3-pyridinecarboxylate

• Inchi： 1S/C8H8ClNO4S/c1-14-8(11)6-3-5(15(2,12)13)4-10-7(6)9/h3-4H,1-2H3
• InChI Key： WGCHVZREJJEUGW-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(S(C)(=O)=O)C=C1C(OC)=O

Experimental Properties

• Density: 1.432±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 431.3±45.0 °C(Predicted)
• pka: -5.28±0.10(Predicted)

Additional information on Methyl 2-chloro-5-(methylsulfonyl)-3-pyridinecarboxylate

Methyl 2-chloro-5-(methylsulfonyl)-3-pyridinecarboxylate: A Comprehensive Overview

Methyl 2-chloro-5-(methylsulfonyl)-3-pyridinecarboxylate (CAS No: 2825005-02-3) is a highly specialized organic compound with significant applications in the field of agrochemicals and pharmaceuticals. This compound, often referred to as MCPY (short for Methyl 2-chloro-5-(methylsulfonyl)-3-pyridinecarboxylate), has garnered considerable attention due to its unique chemical properties and versatile functionalities.

The molecular structure of MCPY is characterized by a pyridine ring system, which serves as the central framework. The pyridine ring is substituted with a chlorine atom at the 2-position, a methylsulfonyl group at the 5-position, and a methyl ester group at the 3-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it highly reactive under specific conditions. The presence of the methylsulfonyl group introduces a strong electron-withdrawing effect, which enhances the compound's stability and reactivity in various chemical reactions.

Recent studies have highlighted the potential of MCPY as a precursor in the synthesis of advanced agrochemicals, particularly herbicides and fungicides. Its ability to undergo nucleophilic substitution reactions has been exploited to develop novel bioactive compounds with improved efficacy and reduced environmental impact. For instance, researchers have demonstrated that MCPY can be converted into substituted pyridine derivatives that exhibit potent inhibitory activity against key enzymes involved in plant pathogenesis.

In addition to its role in agrochemical synthesis, MCPY has also been investigated for its potential applications in medicinal chemistry. The compound's unique structure allows for selective binding to specific biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes. Recent findings suggest that derivatives of MCPY may serve as leads for the development of novel therapeutic agents targeting chronic diseases like cancer and neurodegenerative disorders.

The synthesis of MCPY typically involves a multi-step process that includes chlorination, sulfonation, and esterification reactions. The optimization of these steps is critical to achieving high yields and ensuring the purity of the final product. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process, making it more efficient and environmentally friendly.

From an environmental standpoint, MCPY has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH, temperature, and microbial activity. Furthermore, acute toxicity tests reveal that MCPY poses minimal risk to aquatic organisms when used within recommended application rates.

In conclusion, Methyl 2-chloro-5-(methylsulfonyl)-3-pyridinecarboxylate (CAS No: 2825005-02-3) stands out as a versatile and valuable compound with promising applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthetic methodologies and biological applications, position it as a key player in the development of next-generation agrochemicals and pharmaceuticals.